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Compound of Interest

Compound Name: PD150606

Cat. No.: B1679110

Audience: Researchers, scientists, and drug development professionals.

Introduction

PD150606 is a selective, cell-permeable, non-peptide inhibitor of calpain.[1][2] It targets the
calcium-binding domains of both p-calpain and m-calpain with Ki values of approximately 0.21
UM and 0.37 puM, respectively.[1] Due to its role in attenuating cellular injury and apoptosis,
PD150606 is a valuable tool in neuroprotection and apoptosis research.[1][2] Accurate
preparation of a stock solution is the first critical step for in vitro and in vivo experiments.
Dimethyl sulfoxide (DMSOQ) is a common solvent for PD150606.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for PD150606.
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Parameter Value References
Molecular Weight 306.12 g/mol [1112]
Solubility in DMSO = 28 mg/mL (91.47 mM) [1]

30.61 mg/mL (100 mM)

Soluble to 100 mM

20 mg/mL (65.3 mM) [3]
) -20°C for 1 month (protect
Storage of Stock Solution ) [1]
from light)
-80°C for up to 6 months [1]

Experimental Protocol: Preparation of a 10 mM
PD150606 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PD150606 in DMSO.

3.1. Materials and Equipment

PD150606 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber vials

o Calibrated analytical balance

» Pipettes and sterile pipette tips

o Vortex mixer

o (Optional) Sonicator

3.2. Procedure
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Equilibrate Reagents: Allow the PD150606 powder and DMSO to equilibrate to room
temperature before opening to prevent condensation. It is recommended to use a new,
unopened bottle of DMSO to avoid moisture contamination which can affect solubility.[4]

Weigh PD150606: Accurately weigh the desired amount of PD150606 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.06 mg of PD150606.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x 306.12 g/mol = 3.06 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the
PD150606 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution until the PD150606 is completely
dissolved. If necessary, brief sonication or gentle warming (e.g., in a 37°C water bath) can
aid in dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber vials to avoid repeated freeze-thaw cycles.[5] Store the
aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up
to 6 months).[1] Protect the solution from light.[1]

Visualization of Experimental Workflow
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Workflow for PD150606 Stock Solution Preparation

Preparation

Equilibrate PD150606 and DMSO to Room Temperature

Weigh 3.06 mg of PD150606

Add 1 mL of DMSO

Vortex/Sonicate to Dissolve

Step 4

Aliquot into single-use volumes

Store at -20°C or -80°C
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Caption: A flowchart illustrating the key steps for preparing a PD150606 stock solution in
DMSO.

Signaling Pathway Involving Calpain

PD150606 is an inhibitor of calpain, a calcium-dependent protease involved in numerous
cellular processes, including apoptosis. The simplified diagram below illustrates a general
apoptotic pathway where calpain can be involved.

Simplified Apoptotic Pathway Involving Calpain
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Caption: A diagram showing the inhibitory action of PD150606 on calpain activation within an
apoptotic signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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